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Compound of Interest

Compound Name: p-Xylene-d10

Cat. No.: B166488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

deuterated para-xylene (p-Xylene-d10). The information herein is intended to support

research, analytical method development, and applications where isotopic labeling is crucial.

Data is presented in a clear, tabular format, followed by a summary of standard experimental

methodologies for property determination and a workflow diagram illustrating a common

application.

Core Physical and Chemical Properties
p-Xylene-d10, with the chemical formula C₆D₄(CD₃)₂, is the deuterated analog of p-xylene.

The substitution of hydrogen with deuterium atoms imparts a greater molecular weight and

slight changes in physical properties compared to its non-deuterated counterpart, making it

invaluable for use as an internal standard in mass spectrometry-based analyses.

Quantitative Data Summary
The key physical properties of p-Xylene-d10 are summarized in the table below for easy

reference and comparison.
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Property Value Units Conditions

Molecular Weight 116.23 g/mol N/A

Density 0.948 g/mL at 25 °C

Boiling Point 135 °C at 1013 hPa

Melting Point 13 °C N/A

Flash Point 25.00 °C Closed Cup

Refractive Index 1.492 n20/D at 20 °C

Water Solubility Insoluble (0.2) g/L N/A

Appearance Colorless Liquid N/A N/A

Isotopic Purity ≥98 atom % D N/A

Data compiled from various chemical suppliers and safety data sheets.[1][2][3][4][5][6][7]

Experimental Protocols for Property Determination
The physical properties listed above are determined using standard laboratory procedures.

While specific instrument parameters may vary, the fundamental principles of these

methodologies are well-established.

Boiling Point Determination: The boiling point is typically measured using the capillary

method.[2][8][9] A small amount of the liquid is placed in a fusion tube with an inverted,

sealed-end capillary tube submerged in it. The apparatus is heated slowly and uniformly in a

heating block or Thiele tube.[8][9] The temperature at which a continuous and rapid stream

of bubbles emerges from the capillary's open end is recorded as the boiling point.[9] This

temperature signifies that the vapor pressure of the liquid equals the atmospheric pressure.

[2][6]

Melting Point Determination: For substances that are solid at or near room temperature, the

melting point is a crucial indicator of purity.[3][10] A small, powdered sample is packed into a

capillary tube, which is then placed in a melting point apparatus.[7][10] The sample is heated

at a slow, controlled rate. The temperature range from the first sign of liquid formation to the
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complete liquefaction of the solid is recorded as the melting range.[10] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C.[10]

Density Measurement: The density of a liquid can be determined gravimetrically using a

pycnometer, which is a glass flask with a precisely known volume.[11] The procedure

involves weighing the empty, clean, and dry pycnometer, then weighing it again when filled

with the liquid. The density is calculated by dividing the mass of the liquid by the known

volume of the pycnometer.[11] Another common method is the buoyancy technique, based

on Archimedes' principle.[11]

Refractive Index Measurement: The refractive index is commonly measured using an Abbe

refractometer.[12] A few drops of the liquid are placed on the prism surface. Light is passed

through the sample, and the instrument measures the angle at which the light is refracted.

This measurement is temperature-dependent, so the prism temperature is controlled,

typically at 20°C.[1]

Application Workflow: GC/MS Analysis
p-Xylene-d10 is frequently used as an internal standard for the quantification of volatile organic

compounds (VOCs) by Gas Chromatography-Mass Spectrometry (GC/MS).[1] Its chemical

similarity to related analytes ensures comparable behavior during extraction and injection,

while its mass shift of +10 amu prevents interference with the non-deuterated counterparts.[1]
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Caption: Workflow for VOC analysis using p-Xylene-d10 as an internal standard (IS) in

GC/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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